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Compound of Interest

Compound Name:

4-Bromo-2-

(trifluoromethoxyphenyl)acetonitirl

e

Cat. No.: B1373141 Get Quote

Chapter 1: Hazard Profile and Chemical Identity
4-Bromo-2-(trifluoromethoxyphenyl)acetonitrile belongs to the substituted phenylacetonitrile

class of compounds. Its structure combines a brominated aromatic ring with a trifluoromethoxy

group and a nitrile functional group. This combination dictates its reactivity and, critically, its

toxicological profile. The nitrile (-C≡N) group is of primary concern, as many organic nitriles can

cause adverse health effects, including irritation and toxicity through various exposure routes.

[1][2]

While a specific GHS classification for this exact compound is not readily available, analogous

compounds present a clear pattern of hazards. Based on data from similar structures like

bromoacetonitrile and other substituted phenylacetonitriles, a conservative hazard assessment

is warranted.[3][4][5]

Anticipated GHS Hazard Classification:

Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[3][5]

Skin Irritation: Causes skin irritation.[3][4][5]

Eye Irritation: Causes serious eye irritation.[3][4][5]
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Respiratory Irritation: May cause respiratory irritation.[4][5]

The following diagram illustrates the relationship between the expected hazard pictograms and

the necessary protective domains for handling this compound.
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GHS Pictograms

Associated Hazards & Protective Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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